Cas no 2411327-08-5 ((E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide)
(E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide
- Z3952172358
- (2E)-4-(dimethylamino)-N-{[2-(oxan-4-yloxy)pyridin-4-yl]methyl}but-2-enamide
-
- Inchi: 1S/C17H25N3O3/c1-20(2)9-3-4-16(21)19-13-14-5-8-18-17(12-14)23-15-6-10-22-11-7-15/h3-5,8,12,15H,6-7,9-11,13H2,1-2H3,(H,19,21)/b4-3+
- InChI Key: BPXPGHCLKGCVSH-ONEGZZNKSA-N
- SMILES: O1CCC(CC1)OC1C=C(C=CN=1)CNC(/C=C/CN(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 381
- XLogP3: 1
- Topological Polar Surface Area: 63.7
(E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26586726-0.05g |
(2E)-4-(dimethylamino)-N-{[2-(oxan-4-yloxy)pyridin-4-yl]methyl}but-2-enamide |
2411327-08-5 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
(E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on (E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide
Chemical Profile of (E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide (CAS No. 2411327-08-5)
The compound (E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide, identified by its CAS number 2411327-08-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including an amide linkage, a pyridine ring, and an oxane moiety, contributes to its unique chemical properties and reactivity.
In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The pyridine ring in (E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide serves as a key pharmacophore, interacting with biological targets in diverse ways. This structural feature has been extensively studied in the context of its role in modulating enzyme activity and receptor binding. For instance, pyridine-based derivatives have shown promise in inhibiting kinases and other enzymes implicated in various diseases, including cancer and inflammatory disorders.
The amide group within the molecule is another critical feature that influences its pharmacological profile. Amides are well-known for their ability to enhance bioavailability and metabolic stability, making them a preferred choice in drug design. The specific arrangement of the amide group in (E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide suggests potential interactions with biological systems that could be exploited for therapeutic purposes.
The oxane ring, a cyclic ether moiety, adds an additional layer of complexity to the compound's structure. Oxanes have been reported to influence the solubility and metabolic pathways of molecules, which can be advantageous in drug development. The integration of the oxane group with the pyridine and amide functionalities in (E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide may contribute to its unique pharmacokinetic properties.
Current research in medicinal chemistry increasingly focuses on the development of multitargeted drugs that can address multiple aspects of a disease simultaneously. The multifaceted nature of (E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide, with its combination of pharmacophores, makes it a promising candidate for such an approach. Studies have begun to explore its potential as a scaffold for designing drugs that can interact with both enzymatic and nonenzymatic targets.
In vitro studies have provided preliminary insights into the biological activity of (E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide. These studies have highlighted its ability to modulate certain signaling pathways relevant to diseases such as cancer and neurodegeneration. For example, preliminary data suggest that the compound may inhibit the activity of specific kinases involved in tumor growth and progression. Additionally, its interaction with receptors expressed on neuronal cells has raised interest in its potential as a therapeutic agent for neurodegenerative disorders.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex framework of (E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide. These synthetic methodologies not only highlight the synthetic prowess but also underscore the importance of precision in pharmaceutical chemistry.
As research progresses, the potential applications of (E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide are expected to expand. Collaborative efforts between chemists and biologists will be crucial in elucidating its mechanism of action and optimizing its therapeutic index. The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery process.
In conclusion, (E)-4-(Dimethylamino)-N-[[-(oxan- 4-yloxy)pyridin- 4 -yl)methyI]-but- 2 -enamide (CAS No. 2411327- 08 5) stands as a testament to the ingenuity and dedication within pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for further exploration in drug discovery. As our understanding of biological systems continues to evolve, compounds like this are poised to play a pivotal role in addressing some of humanity's most pressing health challenges.
2411327-08-5 ((E)-4-(Dimethylamino)-N-[[2-(oxan-4-yloxy)pyridin-4-yl]methyl]but-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)